![molecular formula C14H17NO3 B3104725 4-(1-Acetylpiperidin-4-yl)benzoic acid CAS No. 149353-96-8](/img/structure/B3104725.png)
4-(1-Acetylpiperidin-4-yl)benzoic acid
Overview
Description
4-(1-Acetylpiperidin-4-yl)benzoic acid is a chemical compound with the molecular formula C14H17NO3 and a molecular weight of 247.29 . It is a compound that can be identified by its CAS number 149353-96-8 .
Molecular Structure Analysis
The molecular structure of 4-(1-Acetylpiperidin-4-yl)benzoic acid consists of a benzoic acid group attached to a 1-acetylpiperidin-4-yl group . The exact 3D structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy .Physical And Chemical Properties Analysis
4-(1-Acetylpiperidin-4-yl)benzoic acid has a predicted boiling point of 460.3±45.0 °C and a predicted density of 1.203±0.06 g/cm3 . Its pKa value is predicted to be 4.31±0.10 .Scientific Research Applications
Pesticidal Applications
This compound has been used in the synthesis of novel benzamides substituted with pyridine-linked 1,2,4-oxadiazole . These benzamides have shown good larvicidal activities against mosquito larvae . They have also exhibited fungicidal activities against eight tested fungi . This suggests that “4-(1-Acetylpiperidin-4-yl)benzoic acid” could be used in the development of new pesticides .
Anti-Inflammatory Applications
Soluble epoxide hydrolase inhibitors (sEHIs), which include “4-(1-Acetylpiperidin-4-yl)benzoic acid”, have shown anti-inflammatory properties . This suggests potential applications in the treatment of chronic inflammatory conditions .
Anti-Atherosclerotic Applications
The same sEHIs have also demonstrated anti-atherosclerotic properties . This indicates that “4-(1-Acetylpiperidin-4-yl)benzoic acid” could be used in the development of treatments for atherosclerosis .
Antihypertensive Applications
sEHIs, including “4-(1-Acetylpiperidin-4-yl)benzoic acid”, have shown antihypertensive properties . This suggests potential applications in the treatment of hypertension .
Analgesic Applications
sEHIs have also demonstrated analgesic properties . This indicates that “4-(1-Acetylpiperidin-4-yl)benzoic acid” could be used in the development of new pain relief medications .
Antibacterial Applications
Compounds similar to “4-(1-Acetylpiperidin-4-yl)benzoic acid” have been reported as potent growth inhibitors of several strains of drug-resistant bacteria . This suggests potential applications in the development of new antibacterial agents .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(1-acetylpiperidin-4-yl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-10(16)15-8-6-12(7-9-15)11-2-4-13(5-3-11)14(17)18/h2-5,12H,6-9H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYCWXWTUMWWRHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)C2=CC=C(C=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501283945 | |
Record name | 4-(1-Acetyl-4-piperidinyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501283945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-Acetylpiperidin-4-yl)benzoic acid | |
CAS RN |
149353-96-8 | |
Record name | 4-(1-Acetyl-4-piperidinyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=149353-96-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(1-Acetyl-4-piperidinyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501283945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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